Cas no 897616-66-9 (methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 897616-66-9
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5983162
• PubChem ID: 4560353
• Update Time: 2025-06-12

methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(2-(benzoylimino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-(benzoylimino)-6-methyl-, methyl ester
• methyl 2-(2-benzoylimino-6-methyl-1,3-benzothiazol-3-yl)acetate
• methyl 2-[(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024606894
• 897616-66-9
• (Z)-methyl 2-(2-(benzoylimino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• F1366-0002

• Inchi： 1S/C18H16N2O3S/c1-12-8-9-14-15(10-12)24-18(20(14)11-16(21)23-2)19-17(22)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： PONZTEYFDKNDIC-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 510.6±60.0 °C(Predicted)
• pka: -1.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Overview of Methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 897616-66-9)

The compound methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 897616-66-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a benzothiazole core and an imino ester functional group, makes it a versatile intermediate for synthesizing bioactive compounds and functional materials. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and advanced material design.

One of the most intriguing aspects of methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in pharmaceuticals, agrochemicals, and dyes, and this compound's benzothiazole scaffold is known for its bioactivity. Recent studies highlight its potential as a building block for anticancer agents, antimicrobials, and anti-inflammatory drugs, aligning with the growing demand for new therapeutic solutions in global healthcare.

In addition to its pharmaceutical applications, CAS No. 897616-66-9 is also being investigated for its utility in organic electronics. The conjugated system within its structure suggests potential use in OLEDs (organic light-emitting diodes) and photovoltaic materials. As the world shifts toward sustainable energy solutions, compounds like this are critical for developing next-generation green technologies.

The synthesis of methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step organic reactions, often starting from commercially available 2-amino-6-methylbenzothiazole. Chemists optimize these processes to improve yield and purity, addressing challenges such as stereoselectivity and functional group compatibility. These advancements are crucial for scaling up production to meet industrial demands.

From an analytical perspective, characterizing CAS No. 897616-66-9 requires advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's Z-configuration and ensure its structural integrity, which is vital for reproducibility in research and development. Quality control protocols are essential, especially when the compound is used in high-value applications like drug formulation.

Environmental and safety considerations are also paramount when working with methyl 2-(2Z)-2-(benzoylimino)-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate. While it is not classified as hazardous, proper handling and disposal practices must be followed to minimize ecological impact. Researchers are increasingly adopting green chemistry principles to reduce waste and improve sustainability in synthetic processes.

The future of CAS No. 897616-66-9 looks promising, with ongoing studies exploring its mechanistic pathways and derivative synthesis. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both biomedical research and material innovation. Its versatility and adaptability make it a valuable asset in the ever-evolving landscape of chemical sciences.